Cas no 2138060-66-7 (3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine)

• Product Name: 3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine
• CAS No: 2138060-66-7
• MF: C₁₂H₁₅BrN₂
• MW: 267.164901971817
• CID: 6218767
• PubChem ID: 165962861
• Update Time: 2025-06-10

3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine
• EN300-1197229
• 3-bromo-6-methyl-2-(2-methylpropyl)imidazo[1,2-a]pyridine
• 2138060-66-7

• Inchi： 1S/C12H15BrN2/c1-8(2)6-10-12(13)15-7-9(3)4-5-11(15)14-10/h4-5,7-8H,6H2,1-3H3
• InChI Key： ZTADGKWNFJXOBZ-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(C)C)N=C2C=CC(C)=CN12

Computed Properties

• Exact Mass: 266.04186g/mol
• Monoisotopic Mass: 266.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine

Professional Introduction to Compound with CAS No. 2138060-66-7 and Product Name: 3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine

The compound with the CAS number 2138060-66-7 and the product name 3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its imidazopyridine core structure, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular framework of this compound incorporates several key functional groups, including a bromo substituent at the 3-position, a methyl group at the 6-position, and an isobutyl group at the 2-position, which contribute to its unique chemical properties and reactivity.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of imidazopyridine derivatives in developing novel therapeutic agents. The structural motif of 3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine exhibits a high degree of structural complexity, which makes it an attractive scaffold for further chemical modifications and functionalization. This compound has been extensively studied for its pharmacological activity, particularly in the context of targeting various biological pathways and disease mechanisms.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The presence of the bromo group at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. Similarly, the methyl and isobutyl substituents provide handles for additional chemical transformations, including nucleophilic substitution or metal-catalyzed reactions. These features make 3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine a versatile intermediate in synthetic organic chemistry.

In terms of pharmacological activity, preliminary studies have suggested that derivatives of this compound may exhibit promising biological effects. The imidazopyridine core is known to be a privileged scaffold in medicinal chemistry due to its ability to interact with multiple biological targets. For instance, some analogs have shown inhibitory activity against kinases and other enzymes involved in cancer signaling pathways. The specific substitution pattern in 3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine may confer unique pharmacokinetic properties or enhance binding affinity to certain receptors or enzymes.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions to form the imidazopyridine ring system followed by selective functionalization at various positions. The use of palladium catalysts in cross-coupling reactions has been particularly effective in introducing aryl or alkyl groups with high regioselectivity. Additionally, protecting group strategies may be employed to ensure that reactive sites are selectively modified during synthetic protocols.

Recent advances in computational chemistry have also played a crucial role in understanding the structure-activity relationships (SAR) associated with this class of compounds. Molecular modeling studies have been used to predict binding modes and optimize lead structures based on experimental data. These computational approaches have accelerated the drug discovery process by allowing researchers to rapidly screen large libraries of potential candidates before undertaking labor-intensive experimental synthesis.

The development of novel pharmaceuticals often relies on innovative synthetic strategies that enhance efficiency and scalability. In the case of 3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine, continuous flow chemistry has emerged as a powerful tool for producing complex molecules under controlled conditions. This methodology offers advantages such as improved reaction yields, reduced solvent consumption, and enhanced safety profiles compared to traditional batch processing techniques.

Moreover, green chemistry principles have guided efforts to develop more sustainable synthetic routes for this compound. The use of renewable feedstocks, catalytic methods that minimize waste generation, and energy-efficient processes aligns with global initiatives to promote environmentally responsible chemical manufacturing. Such approaches not only reduce costs but also contribute to compliance with regulatory requirements regarding environmental impact.

The role of high-throughput screening (HTS) cannot be overstated in modern drug discovery programs involving compounds like 3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine. By automating biochemical assays and rapidly testing thousands of compounds against biological targets, HTS enables researchers to identify hits with desirable pharmacological properties early in the discovery process. These hits can then be optimized through structure-based drug design or de novo molecular design approaches.

As interest in targeted therapies continues to grow, so does the demand for specialized intermediates like 3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine that serve as key precursors for biologically active molecules. Pharmaceutical companies are increasingly investing in research platforms capable of generating novel heterocyclic scaffolds with tailored functionalities. This trend underscores the importance of collaboration between academic researchers and industry scientists to push forward innovation in medicinal chemistry.

The future prospects for this compound are promising given its structural features and potential applications. Ongoing studies are exploring new synthetic pathways that could improve yields and reduce costs while maintaining high purity standards required for pharmaceutical use. Additionally, efforts are underway to evaluate its suitability for formulation into drug products through preclinical studies that assess bioavailability and toxicity profiles.

In conclusion,3-bromo-6-methyl-2-(2-methylpropyl)imidazo1,2-apyridine represents a significant contribution to pharmaceutical chemistry due to its versatile structural framework and potential therapeutic applications. Its synthesis exemplifies modern organic methodologies while offering opportunities for further innovation through computational modeling and green chemistry approaches. As research progresses,CAS No. 2138060-66-7 will continue to serve as an important reference point for scientists seeking novel heterocyclic scaffolds capable of addressing unmet medical needs.